2-(3,5-Dimethoxyphenyl)benzoic acid, 95%

• IUPAC Name: 2-(3,5-dimethoxyphenyl)benzoic acid
• InChI: InChI=1S/C15H14O4/c1-18-11-7-10(8-12(9-11)19-2)13-5-3-4-6-14(13)15(16)17/h3-9H,1-2H3,(H,16,17)
• InChI Key: CYEYECAJTXKIIL-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1)C2=CC=CC=C2C(=O)O)OC
• Molecular Formula: C15H14O4
• DSSTOX Substance ID: DTXSID70683324
• Molecular Weight: 258.27 g/mol
• CAS RN: 1261932-82-4

Description

2-(3,5-Dimethoxyphenyl)benzoic acid (also known as 2-DMPB or 2-DMB) is an organic compound with the chemical formula C14H14O4. It is a white crystalline solid that is insoluble in water but soluble in organic solvents. It has been used in a variety of scientific applications, including as a reagent in organic synthesis, as an intermediate in the production of pharmaceuticals, and as a chemical catalyst in the production of polymers.

Scientific Research Applications

2-DMPB has been used in a variety of scientific research applications. It has been used as an intermediate in the synthesis of pharmaceuticals, as a reagent in organic synthesis, and as a catalyst in the production of polymers. It has also been used in the study of the structure and reactivity of organic molecules and in the development of new materials.

Mechanism of Action

2-DMPB is an organic compound that can act as an acid or base. In the presence of a base, it can react with the base to form the corresponding salt. It can also act as a Lewis acid, meaning that it can accept an electron pair from a Lewis base. This can lead to the formation of complexes with other molecules, such as water, alcohols, and amines.
Biochemical and Physiological Effects
2-DMPB has not been extensively studied for its biochemical and physiological effects. However, it has been suggested that it may have some anti-inflammatory and antioxidant properties. It may also be able to inhibit the growth of some bacteria and fungi.

Advantages and Limitations for Lab Experiments

2-DMPB has several advantages for use in laboratory experiments. It is relatively inexpensive and easy to obtain, and it is soluble in many organic solvents. It is also relatively stable and has a low toxicity. However, it is not soluble in water, and it may react with other compounds in a laboratory setting.

Future Directions

In the future, 2-DMPB could be studied further for its potential applications in pharmaceuticals and other fields. It could be studied for its biochemical and physiological effects, such as its anti-inflammatory and antioxidant properties. It could also be studied for its potential uses in the production of new materials and in the development of new catalysts. Additionally, it could be studied for its potential uses in the study of organic molecules and the reactivity of organic compounds.

Synthesis Methods

2-DMPB can be synthesized from the reaction of 3,5-dimethoxybenzoic acid with dimethylsulfoxide (DMSO). The reaction is carried out in an inert atmosphere, such as nitrogen or argon, at temperatures ranging from 0 to 60 °C. The reaction is typically carried out in the presence of a base, such as sodium hydroxide or potassium carbonate, to facilitate the reaction. The resulting product is a white crystalline solid.